Cas no 84687-42-3 (Astragaloside III)
Astragaloside III is a natural product isolated from Astragalus membranaceus
Astragaloside III structure
Astragaloside III Properties
Names and Identifiers
-
- Astragaloside III
- Astragaloside-Ⅲ
- β-D-Xylopyranoside,(3β,6α,16β,20R,24S)-20,24-epoxy-6,16,25-trihydroxy-9,19-cyclolanostan-3-yl2-O-β-D-glucopyranosyl-
- ASTRAGALOSIDE III(SH)
- ASTRAGALOSIDE III(AS)
- b-D-Xylopyranoside, (3b,6a,16b,20R,24S)-20,24-epoxy-6,16,25-trihydroxy-9,19-cyclolanostan-3-yl 2-O-b-D-glucopyranosyl-
- N1893
- (3β,6α,16β,20R,24S)-20,24-Epoxy-6,16,25-trihydroxy-9,19-cyclolanostan-3-yl 2-O-β-D-glucopyranosyl-β-D-xylopyranoside
- AstragalosideIII
- (2S,3R,4S,5S,6R)-2-[(2S,3R,4S,5R)-2-[[(1S,3R,6S,8R,9S,11S,12S,14S,15R)-9,14-Dihydroxy-15-[(2R,5S)-5-
- Astragaloside Ⅲ
- (3β,6α,16β,20R,24S)-20,24-Epoxy-6,16,25-trihydroxy-9,19-cyclolanostan-3-yl 2-O-β-D-glucopyranosyl-β-D-xylopyranoside (ACI)
- 84687-42-3
- UNII-WVP53009FC
- DTXSID40331663
- CHEBI:2897
- C08924
- AKOS030526183
- CS-3713
- WVP53009FC
- NCGC00390259-01
- Q27105868
- Astragaloside-III
- Astragaloside III (constituent of astragalus) [DSC]
- (3beta,6alpha,9beta,16beta,20R,24S)-6,16,25-trihydroxy-20,24-epoxy-9,19-cyclolanostan-3-yl 2-O-beta-D-glucopyranosyl-beta-D-xylopyranoside
- DTXCID90282757
- 1ST169061
- (2S,3R,4S,5S,6R)-2-(((2S,3R,4S,5R)-2-(((2aR,3R,4S,5aS,5bS,7S,7aR,9S,11aR,12aS)-4,7-dihydroxy-3-((2R,5S)-5-(2-hydroxypropan-2-yl)-2-methyltetrahydrofuran-2-yl)-2a,5a,8,8-tetramethylhexadecahydrocyclopenta[a]cyclopropa[e]phenanthren-9-yl)oxy)-4,5-dihydroxytetrahydro-2H-pyran-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
- .BETA.-D-XYLOPYRANOSIDE, (3.BETA.,6.ALPHA.,16.BETA.,20R,24S)-20,24-EPOXY-6,16,25-TRIHYDROXY-9,19-CYCLOLANOSTAN-3-YL 2-O-.BETA.-D-GLUCOPYRANOSYL-
- Astragaloside III (constituent of astragalus)
- beta-D-Xylopyranoside, (3beta,6alpha,16beta,20R,24S)-20,24-epoxy-6,16,25-trihydroxy-9,19-cyclolanostan-3-yl 2-o-beta-D-glucopyranosyl-
- HY-N0434
- (2S,3R,4S,5S,6R)-2-[(2S,3R,4S,5R)-2-[[(1S,3R,6S,8R,9S,11S,12S,14S,15R,16R)-9,14-dihydroxy-15-[(2R,5S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-7,7,12,16-tetramethyl-6-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl]oxy]-4,5-dihydroxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
- Astragaloside III,98%
- (3?,6?,16?,20R,24S)-20,24-epoxy-6,16,25-trihydroxy-9,19-cyclolanostan-3-yl 2-O-?-D-glucopyranosyl-?-D-Xylopyranoside;
- +Expand
-
- MFCD28978172
- FVFSMBDVZVUETN-BQAOMNQWSA-N
- 1S/C41H68O14/c1-35(2)24(53-34-30(26(46)21(45)17-51-34)54-33-29(49)28(48)27(47)22(16-42)52-33)9-11-41-18-40(41)13-12-37(5)32(39(7)10-8-25(55-39)36(3,4)50)20(44)15-38(37,6)23(40)14-19(43)31(35)41/h19-34,42-50H,8-18H2,1-7H3/t19-,20-,21+,22+,23-,24-,25-,26-,27+,28-,29+,30+,31-,32-,33-,34-,37+,38-,39+,40-,41+/m0/s1
- C[C@@]12C[C@H](O)[C@H]([C@]3(CC[C@@H](C(O)(C)C)O3)C)[C@@]1(C)CC[C@@]13C[C@]41CC[C@H](O[C@@H]1OC[C@@H](O)[C@H](O)[C@H]1O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1)C(C)(C)[C@@H]4[C@H](C[C@@H]23)O
Computed Properties
- 784.460907g/mol
- 0
- 1.3
- 9
- 14
- 7
- 784.460907g/mol
- 784.460907g/mol
- 228Ų
- 55
- 1460
- 0
- 21
- 0
- 0
- 0
- 1
- 785.0
Experimental Properties
- 0.72410
- 228.22000
- 1.62
- 906.8±65.0 °C at 760 mmHg
- No data available
- 502.2±34.3 °C
- Powder
- 1.3900
Astragaloside III Price
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Astragaloside III Related Literature
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Longqiang Xiao,Yiming Lai,Qianyu Song,Rui Zhao Dalton Trans., 2023,52, 9282-9293
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Paul Van der Meeren,Christofora Hanny Wijaya,Ashok R. Patel Food Funct., 2017,8, 584-594
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Jiamin Cao,Chuantian Zuo,Bin Du,Xiaohui Qiu,Liming Ding Chem. Commun., 2015,51, 12122-12125
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Wen Yun,Yiyan Lin,Ruiqi Wang,Xia Ha,Nana Xie,Xiaoli Xiong,Zhengwei Xiong,Ning Li,Xingmin Wang,Lizhu Yang Anal. Methods, 2023,15, 2522-2527
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Yinshi Li,Yaling He RSC Adv., 2014,4, 16879-16884
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Debashis Majhi,Sudipta Seth,Moloy Sarkar Phys. Chem. Chem. Phys., 2018,20, 7844-7856
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8. Charge-transfer phase transition and zero thermal expansion in caesium manganese hexacyanoferrates†Kazuhito Hashimoto Dalton Trans., 2006, 5046-5050
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Pedro A. Cavalli,Eduardo H. Wanderlind,Johann V. Hemmer,Otto M. S. Gerlach,Andressa K. Emmerich,Alexandre Bella-Cruz,Márcio Tamanaha New J. Chem., 2021,45, 3382-3386
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10. Front cover
84687-42-3 (Astragaloside III) Related Products
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- 136656-07-0((2R,3R,4S,5S,6R)-2-[(2S)-4-[(1R,2S,4S,7S,8R,9S,12S,13S,16S,18R)-16-[(2R,3R,4S,5R,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-3-[(2S,4S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-6-hydroxy-7,9,13-trimethyl-5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosan-6-yl]-2-methylbutoxy]-6-(hydroxymethyl)oxane-3,4,5-triol)
- 152685-91-1(b-D-Xylopyranoside, (3b,15a,16a,23R,24S)-16,23:16,24-diepoxy-15,25-dihydroxy-9,19-cyclolanostan-3-yl 3-O-b-D-xylopyranosyl-)
- 113982-32-4(b-D-Glucopyranoside, (3b,5b,25S)-spirostan-3-yl O-6-deoxy-a-L-mannopyranosyl-(1®4)-O-[b-D-glucopyranosyl-(1®2)]-)
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